Cas no 956766-36-2 (2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid)

• Product Name: 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid
• CAS No: 956766-36-2
• MF: C₇H₉NO₄S₃
• MW: 267.345658063889
• CID: 6781817
• PubChem ID: 9122939
• Update Time: 2025-06-14

2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 956766-36-2
• MFCD08568092
• MCULE-4802334572
• 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid
• 2-{[(3aS,6aS)-5,5-dioxo-3aH,4H,6H,6aH-5??-thieno[3,4-d][1,3]thiazol-2-yl]sulfanyl}acetic acid
• AKOS000272440
• 2-((3aS,6aS)-5,5-dioxo-4H,6H,3aH,6aH-thiolano[3,4-d]1,3-thiazolin-2-ylthio)ace tic acid
• NS-04237

• Inchi： 1S/C7H9NO4S3/c9-6(10)1-13-7-8-4-2-15(11,12)3-5(4)14-7/h4-5H,1-3H2,(H,9,10)/t4-,5+/m0/s1
• InChI Key： CYRSVYAOUFEQMX-CRCLSJGQSA-N
• SMILES： S1(C[C@H]2[C@@H](C1)SC(=N2)SCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 266.96937129g/mol
• Monoisotopic Mass: 266.96937129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 143Ų

Additional information on 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid

Recent Advances in the Study of 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid (CAS: 956766-36-2)

In recent years, the compound 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid (CAS: 956766-36-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thieno[3,4-d][1,3]thiazole core, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of this compound in vitro and in vivo. The researchers demonstrated that 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid effectively inhibits the NF-κB signaling pathway, leading to a significant reduction in pro-inflammatory cytokine production. These findings suggest its potential as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking research published in Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of this compound. The study revealed that it exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results highlight its potential as a lead compound for the development of new antibiotics.

In addition to its biological activities, recent advancements have been made in the synthetic methodology of 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid. A study in Organic Process Research & Development (2023) reported an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalysts, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the current research landscape underscores the significant potential of 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid as a versatile scaffold for drug discovery and development.

In conclusion, the latest research on 2-[[(3aS,6aS)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl]sulfanyl]acetic acid (CAS: 956766-36-2) highlights its multifaceted therapeutic potential and advances in its synthetic accessibility. Continued investigation into its pharmacological properties and optimization of its drug-like characteristics will be crucial for its future application in medicine.